2-Methyl-9H-carbazole

• IUPAC Name: 2-methyl-9H-carbazole
• InChI: InChI=1S/C13H11N/c1-9-6-7-11-10-4-2-3-5-12(10)14-13(11)8-9/h2-8,14H,1H3
• InChI Key: PWJYOTPKLOICJK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)C3=CC=CC=C3N2
• Molecular Formula: C13H11N
• DSSTOX Substance ID: DTXSID9073963
• Molecular Weight: 181.23 g/mol
• CAS RN: 3652-91-3, 27323-29-1

Description

2-Methyl-9H-carbazole is an organic compound with the molecular formula C₁₃H₁₁N. It is a derivative of carbazole, where a methyl group is attached to the second position of the carbazole ring. This compound is known for its aromatic structure, which consists of a fused tricyclic system containing a pyrrole ring fused on either side to benzene rings. It is used in various scientific and industrial applications due to its unique chemical properties.

Scientific Research Applications

2-Methyl-9H-carbazole has numerous applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules and polymers.

Biology: It serves as a precursor for the synthesis of biologically active compounds with potential antimicrobial and anticancer properties.

Medicine: Research has shown its potential in developing pharmaceuticals for treating various diseases.

Industry: It is used in the production of dyes, pigments, and materials for optoelectronic devices.

Mechanism of Action

The mechanism of action of 2-methyl-9H-carbazole involves its interaction with various molecular targets and pathways. It can act as an electron donor or acceptor, facilitating redox reactions in biological systems . Its aromatic structure allows it to intercalate with DNA, potentially inhibiting DNA replication and transcription . Additionally, it can modulate enzyme activity by binding to active sites or altering enzyme conformation .

Similar Compounds:

9H-Carbazole: The parent compound without the methyl group.

2-Methylcarbazole: Another derivative with a methyl group at a different position.

2-Methyldibenzopyrrole: A structurally related compound with similar properties

Uniqueness: this compound is unique due to its specific substitution pattern, which imparts distinct electronic and steric properties. This makes it particularly useful in applications requiring precise molecular interactions, such as in the development of optoelectronic materials and pharmaceuticals .

Safety and Hazards

Safety data sheets recommend avoiding contact with skin and eyes, avoiding breathing vapors or mists, and not ingesting the compound. If swallowed, immediate medical assistance is advised.

Future Directions

Carbazole-based compounds, including 2-Methyl-9H-carbazole, have been studied for more than 30 years due to their versatility in functionalization, excellent electrical, electrochemical properties, good environmental stability, and unique optical properties. They have potential applications in the field of nanodevices, rechargeable batteries, and electrochemical transistors.

Preparation Methods

Synthetic Routes and Reaction Conditions: 2-Methyl-9H-carbazole can be synthesized through several methods. One common method involves the Fischer indole synthesis, where phenylhydrazine reacts with a ketone or aldehyde in the presence of an acid catalyst to form the indole structure, which can then be further modified to produce this compound . Another method involves the cyclization of appropriate precursors under acidic or basic conditions to form the carbazole ring system .

Industrial Production Methods: In industrial settings, the production of this compound often involves the use of high-pressure reactors and catalysts to ensure high yield and purity. The process typically includes steps such as nitration, reduction, and cyclization, followed by purification through recrystallization or chromatography .

Chemical Reactions Analysis

Types of Reactions: 2-Methyl-9H-carbazole undergoes various chemical reactions, including:

Oxidation: It can be oxidized to form carbazole-2-carboxylic acid or other oxidized derivatives.

Reduction: Reduction reactions can convert it to dihydrocarbazole derivatives.

Substitution: Electrophilic substitution reactions can introduce various functional groups into the carbazole ring.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are often used.

Substitution: Electrophilic reagents like bromine or nitric acid can be used under controlled conditions to achieve substitution.

Major Products: The major products formed from these reactions include various substituted carbazoles, such as halogenated carbazoles, nitrocarbazoles, and carboxylated carbazoles .

Synthesis routes and methods

Procedure details

3 g of 2-(4-methylphenyl)nitrobenzene and 20 m of triethyl phosphate were heated and stirred at 160° C. for 6 hours. After triethyl phosphate was distilled off under reduced pressure, 10 ml of methanol was added, followed by filtration. The resulting solid was vacuum-dried to obtain 1.5 g of 2-methylcarbazole.

Q & A

Q1: What is the structure of 2-methylcarbazole and what are its key physicochemical properties?

A1: 2-Methylcarbazole, also known as 2-Methyl-9H-carbazole, is a tricyclic aromatic heterocyclic organic compound. Its molecular formula is C13H11N and it has a molecular weight of 181.23 g/mol. While specific spectroscopic data isn't detailed in the provided research, these are typically determined through techniques like NMR, IR, and Mass Spectrometry.

Q2: Can 2-methylcarbazole be synthesized from other compounds?

A2: Yes, several synthetic routes to 2-methylcarbazole exist. One method involves the reaction of substituted indoles with methyl vinyl ketone. [] Another approach utilizes a combined Tamaru allylation/olefin cross-metathesis sequence to produce prenylindole intermediates, which can be transformed into 2-methylcarbazole using sulfonic acid-functionalized silica gel. []

Q3: Has 2-methylcarbazole been identified in any natural sources?

A3: Yes, 2-methylcarbazole has been detected in the pyrolysis product of the algae Dunaliella salina. [] This finding suggests that Dunaliella salina could be a significant source of carbazole compounds found in source rock and crude oil.

Q4: Are there any known biological activities of 2-methylcarbazole derivatives?

A4: Yes, certain derivatives of 2-methylcarbazole demonstrate interesting biological properties. For example, a study demonstrated that the compound 3-ethoxy-1-hydroxy-8-methoxy-2-methylcarbazole-5-carbaldehyde exhibited neuroprotective effects against hydrogen peroxide-induced cell death in Neuro2a cells. This compound also promoted neurite outgrowth via the PI3K/Akt signaling pathway. []

Q5: Is 2-methylcarbazole used in any industrial applications?

A5: While not explicitly mentioned in the provided research, 2-methylcarbazole's presence in high-temperature coal tar [] suggests its potential relevance to the coal and energy industries. Understanding the composition of coal tar, including the presence of 2-methylcarbazole, is crucial for developing effective separation and utilization processes.

Q6: What is the environmental fate of 2-methylcarbazole?

A6: While the provided research doesn't directly address the environmental fate of 2-methylcarbazole, its detection in natural and industrial settings [, ] highlights the need to investigate its potential for bioaccumulation, persistence, and ecotoxicological effects.

Q7: Are there any other notable chemical reactions involving 2-methylcarbazole?

A7: Yes, 2-methylcarbazole serves as a key starting material in the synthesis of pyridocarbazoles, a class of compounds investigated for their potential anti-tumor properties. This synthesis involves cyclodehydration reactions and Doebner reactions to produce various pyridocarbazole derivatives. []